Cas no 4209-90-9 (2,2-Dimethyl-3-hexanol)

2,2-Dimethyl-3-hexanol Properties

Names and Identifiers

• 2,2-Dimethyl-3-hexanol
• 2,2-dimethylhexan-3-ol
• 4209-90-9
• D89874
• MFCD00021929
• PFHLGQKVKALLMD-UHFFFAOYSA-N
• EINECS 224-135-1
• InChI=1/C8H18O/c1-5-6-7(9)8(2,3)4/h7,9H,5-6H2,1-4H3
• NSC-95419
• AKOS009158352
• 3-Hexanol, 2,2-dimethyl-
• SCHEMBL1682640
• 3-Hexanol,2-dimethyl-
• NSC 95419
• 3-(AMINOSULFONYL)BENZENESULFONYLCHLORIDE
• PFHLGQKVKALLMD-UHFFFAOYSA-
• DTXSID90871064
• NSC95419
• D1532
• n-Propyl-tert-butylcarbinoll
• NS00048990
• CS-0323223
• +Expand

• MDL： MFCD00021929
• InChIKey： PFHLGQKVKALLMD-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H18O/c1-5-6-7(9)8(2,3)4/h7,9H,5-6H2,1-4H3
• SMILES： CCCC(C(C)(C)C)O

Computed Properties

• Exact Mass: 130.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 130.135765
• Heavy Atom Count: 9
• Complexity: 71.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 2.19350
• PSA: 20.23000
• Refractive Index: 1.4260-1.4290
• Boiling Point: 156°C(lit.)
• Melting Point: -61.15°C (estimate)
• Vapor Pressure: 1.0±0.6 mmHg at 25°C
• Flash Point: 56.6±8.2 °C
• Color/Form: colorless liquid
• Solubility: Uncertain
• Density: 0,82 g/cm3

2,2-Dimethyl-3-hexanol Security Information

• Symbol: GHS02
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：1987
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：warning
• HazardClass：3

2,2-Dimethyl-3-hexanol Customs Data

• HS CODE：2905199090
• Customs Data：

  China Customs Code:

  2905199090

  Overview:

  2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%